3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine
Overview
Description
3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine is a chemical compound that has gained interest in the scientific community due to its potential applications in medicinal chemistry. The compound is a member of the thiadiazole family and has been shown to exhibit various biological activities.
Mechanism of Action
The mechanism of action of 3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine is not fully understood. However, it is believed to exert its biological effects by inhibiting certain enzymes or proteins in the body.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine exhibits various biochemical and physiological effects. The compound has been shown to inhibit the growth of certain bacteria and fungi. Additionally, it has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine in lab experiments is its potential as a broad-spectrum antimicrobial agent. However, one limitation is that the compound's mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several potential future directions for research on 3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine. One potential direction is to investigate the compound's potential as an anti-inflammatory agent in human clinical trials. Additionally, further research could be conducted to elucidate the compound's mechanism of action and potential applications in medicinal chemistry. Finally, the compound could be investigated for its potential as a lead compound for the development of new antimicrobial agents.
Synthesis Methods
The synthesis of 3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine can be achieved through several methods. One of the most commonly used methods involves the reaction of 3-amino-5-methyl-1,2,4-thiadiazole with 1-methylsulfonylpropan-2-ol in the presence of a base such as potassium carbonate.
Scientific Research Applications
Research on 3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine has shown potential applications in medicinal chemistry. The compound has been shown to exhibit antibacterial, antifungal, and anticancer activities. Additionally, it has been investigated for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O2S2/c1-5(4-14(3,11)12)8-7-9-6(2)10-13-7/h5H,4H2,1-3H3,(H,8,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRZUQELWBYFHDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=N1)NC(C)CS(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-(1-methylsulfonylpropan-2-yl)-1,2,4-thiadiazol-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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